2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(prop-2-en-1-yl)acetamide

• IUPAC Name: 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-prop-2-enylacetamide
• InChI: InChI=1S/C11H14N6OS/c1-3-5-12-8(18)6-19-11-9-10(13-7-14-11)17(4-2)16-15-9/h3,7H,1,4-6H2,2H3,(H,12,18)
• InChI Key: OUTVNELVRSKKKI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NCC=C)N=N1
• Molecular Formula: C11H14N6OS
• Molecular Weight: 278.34 g/mol

Description

Triazolopyrimidines are a class of compounds that have been studied for their potential biological activities. They often contain a triazole ring fused to a pyrimidine ring, which can be further substituted with various functional groups.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent reactions under green chemistry conditions. For instance, a series of [1,2,4]-triazole bearing amino acid derivatives were synthesized using lemon juice as an acidic catalyst.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines is characterized by a triazole ring fused to a pyrimidine ring. The exact structure can vary depending on the substituents attached to these rings.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrimidines can be quite diverse, depending on the specific substituents present in the molecule. For instance, some triazolopyrimidines can undergo reactions with arylaldehydes in the presence of sodium hydride.

Mechanism of Action

Target of Action

The primary target of F5061-0202 is Lysine Specific Demethylase 1 (LSD1) . LSD1 plays a pivotal role in regulating lysine methylation, a key post-translational modification in histones that controls gene expression . Aberrant overexpression of LSD1 has been reported to be involved in the progression of certain human malignant tumors .

Mode of Action

F5061-0202 interacts with LSD1 by reversibly binding to it . This interaction inhibits the activity of LSD1, leading to changes in the methylation status of histones . Docking studies have indicated that a hydrogen interaction between the nitrogen atom in the pyridine ring of F5061-0202 and Met332 in LSD1 could be responsible for the improved activity of this compound .

Biochemical Pathways

The inhibition of LSD1 by F5061-0202 affects the histone methylation pathways . This results in changes in gene expression, which can lead to the suppression of cancer proliferation and migration .

Result of Action

The inhibition of LSD1 by F5061-0202 leads to significant molecular and cellular effects. Specifically, when cancer cells (such as MGC-803 cells) are treated with F5061-0202, the activity of LSD1 can be significantly inhibited . This inhibition suppresses the cell’s migration ability, potentially hindering the spread of cancer .

Safety and Hazards

The safety and hazards associated with triazolopyrimidines can vary depending on their specific structure. Some triazolopyrimidines have shown promising antibacterial activity against some standard bacteria and multidrug-resistant clinical isolates, suggesting a good safety profile.

Future Directions

The study of triazolopyrimidines is a promising area of research, with potential applications in medicinal chemistry. Future research could focus on exploring the biological activities of these compounds and developing more efficient synthesis methods.